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Introduction
Sodium methanethiolate (CH₃SNa), also known as sodium thiomethoxide, is a potent

nucleophile and a valuable reagent in organic synthesis, particularly in the pharmaceutical and

chemical industries.[1][2][3] It is primarily utilized for the introduction of methylthio groups, the

synthesis of various sulfur-containing compounds, and in demethylation reactions.[1][4][5]

Despite its utility, sodium methanethiolate is a hazardous chemical that requires strict

adherence to safety and handling protocols to minimize risks in a laboratory setting.[1][2] This

guide provides an in-depth overview of the essential safety precautions, handling procedures,

and emergency responses for the safe use of sodium methanethiolate in a research and

development environment.

Chemical and Physical Properties
Sodium methanethiolate is a white to off-white, hygroscopic solid with a strong, unpleasant

odor reminiscent of rotten eggs or garlic.[1][6] It is highly reactive and sensitive to air and

moisture.[2][6] Hydrolysis of sodium methanethiolate, for instance in humid air, releases

methanethiol, a toxic and flammable gas.[1][6]

Table 1: Physical and Chemical Properties of Sodium Methanethiolate
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Property Value Reference(s)

CAS Number 5188-07-8 [1][2]

Molecular Formula CH₃NaS [1][2]

Molecular Weight 70.09 g/mol [2][6]

Appearance White to off-white solid [1][6]

Odor Strong, unpleasant [1][6]

Melting Point
88–90 °C (190–194 °F; 361–

363 K)
[1]

Flash Point
27 °C (for 15 wt% aqueous

solution)
[2][6]

Solubility
Soluble in water and polar

organic solvents
[1]

Density 1.43 g/cm³ [1]

Hazard Identification and Classification
Sodium methanethiolate is classified as a hazardous substance with multiple risk factors. It is

crucial to understand these hazards to implement appropriate safety measures.

Table 2: GHS Hazard Classification for Sodium Methanethiolate

Hazard Class Category Hazard Statement

Flammable Solids 1 H228: Flammable solid

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Skin Corrosion/Irritation 1A
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage
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Source: ECHEMI Safety Data Sheet

Safety and Handling Precautions
Due to its hazardous nature, handling sodium methanethiolate requires a controlled

environment and strict adherence to safety protocols.

Engineering Controls
Fume Hood: All work with sodium methanethiolate, both in solid form and in solution, must

be conducted in a well-ventilated chemical fume hood to minimize inhalation exposure.[1]

Inert Atmosphere: Due to its air and moisture sensitivity, handling and storage under an inert

atmosphere (e.g., nitrogen or argon) is recommended, especially for the solid form.[2][6]

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the immediate work area.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory when handling sodium methanethiolate.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part Equipment Specification Reference(s)

Eyes/Face
Safety Goggles and

Face Shield

Tightly fitting safety

goggles conforming to

EN 166 (EU) or

NIOSH (US)

standards, and an 8-

inch minimum face

shield.

[1][7]

Skin
Gloves and Protective

Clothing

Chemical-resistant

gloves (e.g., nitrile,

neoprene) and flame-

retardant, chemical-

impermeable lab coat

or coveralls.

[1][7]

Respiratory Respirator

A full-face respirator

with an appropriate

cartridge (e.g., ABEK

filter) should be used

if exposure limits are

exceeded or if

dust/vapors are

generated.

[7][8]

Safe Handling Practices
Avoid Contact: Avoid all personal contact, including inhalation of dust or vapors and contact

with skin and eyes.[9]

Grounding and Bonding: To prevent static discharge, which can be an ignition source,

ground and bond containers and receiving equipment during transfer.[7]

Use Non-Sparking Tools: Employ non-sparking tools when handling the solid material to

prevent ignition.[7]
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Weighing: If weighing the solid, do so in a glove box or under an inert atmosphere to prevent

exposure and reaction with air and moisture.

Solutions: When preparing solutions, slowly add the solid to the solvent to control any

exothermic reactions.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[7][8]

Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage
Conditions: Store in a cool, dry, and well-ventilated area designated for flammable and

corrosive materials.[1]

Container: Keep the container tightly closed and under an inert atmosphere.[7]

Incompatibilities: Store away from acids, oxidizing agents, and moisture. Contact with acids

liberates toxic and flammable methanethiol gas.[1]

Disposal
Waste Classification: Sodium methanethiolate and its containers are considered hazardous

waste.

Procedure: Dispose of contents and container in accordance with local, regional, and

national regulations. Do not mix with other waste. Uncleaned containers should be treated as

the product itself.[7][8]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving sodium
methanethiolate.

First Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8800944/
https://pubmed.ncbi.nlm.nih.gov/36629008/
https://en.wikipedia.org/wiki/Sodium_methanethiolate
https://pmc.ncbi.nlm.nih.gov/articles/PMC8800944/
https://en.wikipedia.org/wiki/Sodium_methanethiolate
https://www.benchchem.com/product/b127743?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8800944/
https://pubmed.ncbi.nlm.nih.gov/36629008/
https://www.benchchem.com/product/b127743?utm_src=pdf-body
https://www.benchchem.com/product/b127743?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 4: First Aid for Sodium Methanethiolate Exposure

Exposure Route First Aid Instructions Reference(s)

Inhalation

Move the victim to fresh air. If

not breathing, give artificial

respiration (do not use mouth-

to-mouth). If breathing is

difficult, administer oxygen.

Seek immediate medical

attention.

[1][7]

Skin Contact

Immediately remove all

contaminated clothing. Flush

skin with running water for at

least 15-20 minutes. Seek

immediate medical attention.

[1][7][9]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15-

20 minutes, holding eyelids

apart. Remove contact lenses

if present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[1][7][9]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[7][8]

Spill and Leak Response
A spill of sodium methanethiolate requires a prompt and careful response.
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Immediate Actions

Assessment & PPE

Containment & Cleanup

Decontamination & Reporting

Evacuate the immediate area

Alert nearby personnel and lab supervisor

Remove all ignition sources

Assess the spill size and risk

Don appropriate PPE
(respirator, gloves, protective clothing)

Contain the spill with inert absorbent material
(e.g., sand, vermiculite)

For small spills, cautiously neutralize with a weak acid
(e.g., sodium bisulfate solution) if appropriate and safe

If applicable

Carefully collect the absorbed material
using non-sparking tools

Place in a sealed, labeled hazardous waste container

Decontaminate the spill area

Decontaminate or dispose of PPE

Report the incident according to institutional protocols

Click to download full resolution via product page

Caption: Workflow for responding to a sodium methanethiolate spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b127743?utm_src=pdf-body-img
https://www.benchchem.com/product/b127743?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fire Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam for small

fires. For large fires, use water spray, fog, or foam.[9]

Hazards from Combustion: Thermal decomposition can produce toxic sulfur oxides.[10]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Experimental Protocol: A Representative Workflow
Sodium methanethiolate is a strong nucleophile commonly used in Sₙ2 reactions, such as the

synthesis of methyl thioethers from alkyl halides. The following is a generalized workflow for

such a reaction.
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Reaction Setup

Reaction

Workup

Purification

Start: Assemble oven-dried glassware
under an inert atmosphere (N₂ or Ar)

Add anhydrous aprotic solvent
(e.g., DMF, THF) via syringe

Add sodium methanethiolate
(weighed in a glovebox or handled as a solution)

Cool the reaction mixture
(e.g., to 0 °C) if necessary

Slowly add the alkyl halide (electrophile)
dropwise via syringe

Allow the reaction to warm to room temperature
and stir for the designated time

Monitor reaction progress
(e.g., by TLC or GC-MS)

Quench the reaction by carefully adding water
or a saturated aqueous solution (e.g., NH₄Cl)

Reaction complete

Extract the product with an organic solvent
(e.g., ethyl acetate)

Wash the combined organic layers
(e.g., with water and brine)

Dry the organic layer over an anhydrous salt
(e.g., Na₂SO₄ or MgSO₄)

Filter and concentrate the solution
under reduced pressure

Purify the crude product
(e.g., by column chromatography or distillation)

Characterize the final product
(e.g., by NMR, IR, MS)

End

Click to download full resolution via product page

Caption: Generalized workflow for a nucleophilic substitution reaction.
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Detailed Methodologies:

While a generic workflow is provided, specific experimental conditions can vary significantly.

For instance, in the demethylation of nucleoside dimethyl phosphonate esters, sodium

ethanethiolate (a related nucleophile) is reacted with the starting material in anhydrous DMF at

100 °C for an extended period (30-48 hours) under an argon atmosphere. The workup involves

removing the solvent, dissolving the residue in water, washing with an organic solvent, and

then purifying the aqueous phase. This highlights the importance of consulting specific

literature procedures for the reaction being performed.

Toxicological Information
Sodium methanethiolate is acutely toxic if swallowed.[8] It is corrosive and can cause severe

skin burns and eye damage.[8][11] Inhalation may cause irritation to the respiratory tract.[1]

Long-term health effects are not well-studied, but it is not currently classified as a carcinogen

by IARC or the EPA.[1]

Table 5: Acute Toxicity Data

Route Species Value Reference(s)

Oral Rat LD50: 109-116 mg/kg [8][11]

Dermal Rabbit
LD50: > 84.8 mg/kg-

bw
[11]

Inhalation Rat

LC50 (of

methanethiol): 675

ppm (4 hours)

[11]

Conclusion
Sodium methanethiolate is a valuable but hazardous reagent that demands respect and

careful handling. By implementing robust engineering controls, consistently using appropriate

personal protective equipment, and adhering to safe work practices, researchers can mitigate

the risks associated with its use. A thorough understanding of its properties, hazards, and

emergency procedures is paramount for ensuring a safe laboratory environment for all
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personnel. Always consult the Safety Data Sheet (SDS) before using this chemical and follow

all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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